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Compound of Interest

Compound Name: 4-Chloro-1-pentene

Cat. No.: B078099 Get Quote

An In-depth Technical Guide to 4-Chloro-1-
pentene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and spectral characteristics of 4-Chloro-1-pentene, a halogenated alkene of interest

in organic synthesis.

Molecular Structure and Formula
4-Chloro-1-pentene is a chlorinated hydrocarbon with the chemical formula C₅H₉Cl.[1][2][3] Its

structure consists of a five-carbon chain containing a terminal double bond between the first

and second carbon atoms and a chlorine atom attached to the fourth carbon.[4] This chiral

molecule is often supplied as a racemic mixture.

IUPAC Name: 4-chloropent-1-ene[4] Canonical SMILES: CC(CC=C)Cl[4] CAS Number: 10524-

08-0[1][3][4]

Physicochemical Properties
The physical and chemical properties of 4-Chloro-1-pentene are summarized in the table

below. These properties are crucial for its handling, storage, and application in chemical

reactions.
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Property Value Reference

Molecular Weight 104.58 g/mol [4]

Density 0.886 g/cm³ [2]

Boiling Point 98.5 °C (at 760 mmHg) [2]

Flash Point 2.4 °C [2]

Refractive Index 1.418 [2]

Vapor Pressure 45.8 mmHg at 25°C [2]

Synthesis
The primary method for the synthesis of 4-Chloro-1-pentene is the free-radical allylic

chlorination of 1-pentene. This reaction is typically initiated by ultraviolet (UV) light or heat. An

alternative, though less common, route is the dehydrohalogenation of 1,4-dichloropentane.

Experimental Protocol: Allylic Chlorination of 1-Pentene
The following is a representative protocol for the synthesis of 4-Chloro-1-pentene. Specific

conditions may require optimization.

Materials:

1-Pentene

Chlorine (Cl₂) gas

Inert solvent (e.g., carbon tetrachloride, CCl₄ - Caution: CCl₄ is toxic and ozone-depleting;

alternative solvents should be considered.)

UV lamp or heat source

Reaction flask equipped with a gas inlet, condenser, and stirrer

Procedure:
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In a fume hood, dissolve 1-pentene in an appropriate volume of the inert solvent in the

reaction flask.

While vigorously stirring the solution, begin bubbling chlorine gas through the mixture at a

controlled rate.

Simultaneously, irradiate the flask with a UV lamp or heat the mixture to initiate the radical

chain reaction.[5] A low concentration of chlorine is maintained to favor substitution over

addition to the double bond.[6][7]

Monitor the reaction progress using a suitable analytical technique, such as gas

chromatography (GC), to determine the consumption of the starting material and the

formation of the product.

Upon completion, stop the flow of chlorine and the initiation source.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any dissolved chlorine

and HCl byproduct.

Wash the organic solution with a dilute aqueous base (e.g., sodium bicarbonate solution) to

neutralize any remaining HCl, followed by washing with water.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Filter off the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under atmospheric or reduced pressure to

obtain 4-Chloro-1-pentene.

Synthesis Workflow
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Reactants Conditions

1-Pentene

Allylic Chlorination

Chlorine (Cl₂) UV Light or Heat Inert Solvent (e.g., CCl₄)

Aqueous Workup & Drying

Fractional Distillation

4-Chloro-1-pentene

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-1-pentene.

Spectroscopic Data (Predicted)
While experimental spectra are not readily available in public databases, the spectral

characteristics of 4-Chloro-1-pentene can be reliably predicted based on its structure and data

from analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the different hydrogen

environments in the molecule.
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Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Predicted Multiplicity

H-1 (=CH₂) 5.0 - 5.3 ddt (di-doublet of triplets)

H-2 (-CH=) 5.7 - 6.0 m (multiplet)

H-3 (-CH₂-) ~2.5 m (multiplet)

H-4 (-CHCl-) 4.0 - 4.3 m (multiplet)

H-5 (-CH₃) ~1.6 d (doublet)

¹³C NMR Spectroscopy
The carbon NMR spectrum will display five unique signals corresponding to the five carbon

atoms in different chemical environments.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 (=CH₂) ~118

C-2 (-CH=) ~135

C-3 (-CH₂-) ~45

C-4 (-CHCl-) ~60

C-5 (-CH₃) ~25

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the alkene and alkyl halide

functional groups.
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Functional Group Vibration
Predicted Wavenumber
(cm⁻¹)

=C-H Stretch 3080 - 3100

C-H (sp³) Stretch 2850 - 3000

C=C Stretch 1640 - 1650

=CH₂ Bend (out-of-plane) ~915

C-Cl Stretch 600 - 800

Mass Spectrometry
In mass spectrometry with electron ionization (EI), 4-Chloro-1-pentene will produce a

molecular ion peak and several characteristic fragment ions.

m/z Value Interpretation Notes

104/106 [M]⁺, Molecular Ion

The two peaks in an

approximate 3:1 intensity ratio

are due to the natural

abundance of the ³⁵Cl and ³⁷Cl

isotopes.

69 [M - Cl]⁺

Loss of a chlorine radical,

resulting in a C₅H₉⁺ cation.

This is often a significant peak.

41 [C₃H₅]⁺

Allyl cation, a common and

stable fragment in the mass

spectra of alkenes.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Chloro-1-pentene is not widely available. However,

based on its structure and the properties of similar compounds like 4-chloro-1-butene and 1-

pentene, it should be handled as a highly flammable liquid and vapor.[8]
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Precautionary Measures:

Handle only in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[8][9][10][11]

Use explosion-proof electrical and lighting equipment.[8][9]

Ground all containers and equipment to prevent static discharge.[9][10][11]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[9][10][11]

In case of exposure, seek immediate medical attention. Skin or eye contact should be followed

by flushing with copious amounts of water.[8]

Applications in Synthesis
4-Chloro-1-pentene is a useful intermediate in organic synthesis. The presence of both a

double bond and a reactive alkyl chloride functionality allows for a variety of subsequent

transformations. It can be used as a precursor for the synthesis of organometallic reagents,

such as Grignard reagents or organolithium compounds, by reaction with the corresponding

metals. These reagents can then be used in carbon-carbon bond-forming reactions. The

double bond can also undergo various addition and polymerization reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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